Cas no 31005-03-5 (2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)-)
31005-03-5 structure
Product Name:2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)-
CAS No:31005-03-5
MF:C12H10O3
MW:202.206003665924
CID:317888
PubChem ID:327169
Update Time:2025-04-19
2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)-
- 7-prop-2-enoxychromen-2-one
- 7-(Allyloxy)-2H-2-chromenone
- 7-(allyloxy)-2H-chromen-2-one
- 7-(allyloxy)coumarin
- 7-allyloxy-2H-chromen-2-one
- 7-allyloxychromen-2-one
- 7-Allyloxycoumarin
- 7-O-allyl umbelliferone
- 7-prop-2-enyloxychromen-2-one
- AC1L6ZX6
- CHEMBL432745
- NSC301050
- STOCK1N-04739
- TimTec1_006482
- umbelliferyl allyl ether
- CS-0361066
- AKOS005260030
- 31005-03-5
- HMS1552G14
- SCHEMBL4765530
- NSC 301050
- 2H-1-Benzopyran-2-one, 7-(2-propen-1-yloxy)-
- BDBM50366103
- DTXSID30316227
- NSC-301050
- KWNHWLBNDYLDEC-UHFFFAOYSA-N
- 7-(Allyloxy)-2H-chromen-2-one #
- 2H-2-Chromenone,7-[(2-propenyl)oxy]
- AH-034/34967059
-
- Inchi: 1S/C12H10O3/c1-2-7-14-10-5-3-9-4-6-12(13)15-11(9)8-10/h2-6,8H,1,7H2
- InChI Key: KWNHWLBNDYLDEC-UHFFFAOYSA-N
- SMILES: O1C(C=CC2C=CC(=CC1=2)OCC=C)=O
Computed Properties
- Exact Mass: 202.063
- Monoisotopic Mass: 202.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.195
- Boiling Point: 367.1°C at 760 mmHg
- Flash Point: 153.6°C
- Refractive Index: 1.569
- PSA: 35.53
- LogP: 2.35780
2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431736-1mg |
7-(Allyloxy)-2H-chromen-2-one |
31005-03-5 | 98% | 1mg |
¥464.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431736-5mg |
7-(Allyloxy)-2H-chromen-2-one |
31005-03-5 | 98% | 5mg |
¥529.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431736-10mg |
7-(Allyloxy)-2H-chromen-2-one |
31005-03-5 | 98% | 10mg |
¥862.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431736-50mg |
7-(Allyloxy)-2H-chromen-2-one |
31005-03-5 | 98% | 50mg |
¥1292.00 | 2024-08-02 |
2H-1-Benzopyran-2-one,7-(2-propen-1-yloxy)- Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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